Cas no 1118799-40-8 (2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline)

• Product Name: 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline
• CAS No: 1118799-40-8
• MF: C₂₀H₁₆ClF₂N₃O₃S
• MW: 451.87414932251
• CID: 5802363
• PubChem ID: 39902835
• Update Time: 2025-10-29

2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-26608471
• Z49519714
• (2-chloroquinolin-4-yl)-[4-(2,6-difluorophenyl)sulfonylpiperazin-1-yl]methanone
• AKOS034404470
• 2-chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline
• 1118799-40-8
• 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline

• Inchi： 1S/C20H16ClF2N3O3S/c21-18-12-14(13-4-1-2-7-17(13)24-18)20(27)25-8-10-26(11-9-25)30(28,29)19-15(22)5-3-6-16(19)23/h1-7,12H,8-11H2
• InChI Key： POOIDAJOPKJWFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)C(N1CCN(CC1)S(C1C(=CC=CC=1F)F)(=O)=O)=O

Computed Properties

• Exact Mass: 451.0568966g/mol
• Monoisotopic Mass: 451.0568966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79Ų

Additional information on 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline

Introduction to 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline (CAS No. 1118799-40-8)

2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline, identified by its CAS number 1118799-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a piperazine-1-carbonyl moiety linked to a 2,6-difluorobenzenesulfonyl group at the 4-position, contribute to its unique chemical properties and biological interactions.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms in the benzene ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration in drug design. The piperazine component is another key structural feature, often found in CNS-active compounds due to its ability to modulate neurotransmitter systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the chloro and sulfonyl groups may play critical roles in anchoring the molecule within active sites, while the difluorobenzene moiety could contribute to selective recognition. These insights are particularly valuable in the context of developing novel therapeutics targeting neurological disorders, where precise modulation of receptor activity is essential.

The synthesis of 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline involves multi-step organic transformations, including sulfonylation reactions and cyclization processes. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent pharmacological evaluations. The compound’s stability under various storage conditions has also been assessed, demonstrating its feasibility for industrial-scale production.

In vitro studies have begun to unravel the potential pharmacological profile of this derivative. Initial experiments indicate that it may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. Additionally, its interaction with serotonin receptors has been explored, suggesting potential applications in treating mood disorders. These findings align with the broader trend in drug discovery toward identifying molecules that can simultaneously modulate multiple biological pathways.

The impact of fluorine substitution on the benzene ring cannot be overstated. Fluorinated aromatic compounds are known for their improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation. In the case of 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline, these effects may translate into prolonged therapeutic action and reduced dosing frequency—a significant advantage for patient compliance.

As research progresses, interdisciplinary approaches combining experimental chemistry with artificial intelligence-driven drug design are expected to accelerate the discovery pipeline. Machine learning models can predict novel derivatives of this compound with optimized properties, further expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

The safety profile of 2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline is currently under investigation through comprehensive toxicological studies. Preliminary data suggest that it exhibits moderate solubility in aqueous buffers, which may influence its distribution within biological systems. Furthermore, its interaction with cytochrome P450 enzymes has been preliminarily assessed to evaluate potential drug-drug interactions.

The future directions for this compound include exploring its efficacy in preclinical models of neurological disorders and oncology. Preclinical studies will provide critical insights into its mechanism of action and therapeutic window before human trials can commence. Regulatory agencies will closely monitor these developments to ensure compliance with safety standards while fostering innovation in drug development.

In conclusion,2-Chloro-4-[4-(2,6-difluorobenzenesulfonyl)piperazine-1-carbonyl]quinoline (CAS No. 1118799-40-8) represents a promising candidate for further pharmacological investigation. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel therapeutics targeting complex diseases. As research continues to uncover new applications for this compound, it is poised to contribute significantly to advancements in medicinal chemistry and patient care.